1-(4-butyryl-1-piperazinyl)-4-phenylphthalazine
Overview
Description
1-(4-butyryl-1-piperazinyl)-4-phenylphthalazine (BPP) is a chemical compound that has been widely studied for its potential applications in scientific research. It belongs to the phthalazine family of compounds and has been found to exhibit a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 1-(4-butyryl-1-piperazinyl)-4-phenylphthalazine is not fully understood, but it is believed to involve the modulation of ion channels and the inhibition of various enzymes. 1-(4-butyryl-1-piperazinyl)-4-phenylphthalazine has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. 1-(4-butyryl-1-piperazinyl)-4-phenylphthalazine has also been shown to modulate the activity of the TRPV1 channel, which is involved in pain perception.
Biochemical and Physiological Effects
1-(4-butyryl-1-piperazinyl)-4-phenylphthalazine has been found to exhibit a range of biochemical and physiological effects. It has been shown to exhibit anti-inflammatory effects in various animal models of inflammation. 1-(4-butyryl-1-piperazinyl)-4-phenylphthalazine has also been found to exhibit anti-tumor effects in various cancer cell lines. In addition, 1-(4-butyryl-1-piperazinyl)-4-phenylphthalazine has been shown to modulate the activity of various ion channels, including the TRPV1 channel and the NMDA receptor.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(4-butyryl-1-piperazinyl)-4-phenylphthalazine for lab experiments is its ability to modulate the activity of various ion channels and enzymes. This makes it a useful tool for studying the role of these proteins in various biological processes. However, one of the limitations of 1-(4-butyryl-1-piperazinyl)-4-phenylphthalazine is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are many potential future directions for research on 1-(4-butyryl-1-piperazinyl)-4-phenylphthalazine. One area of interest is the development of new synthetic methods for 1-(4-butyryl-1-piperazinyl)-4-phenylphthalazine that could improve its solubility and other properties. Another area of interest is the development of new derivatives of 1-(4-butyryl-1-piperazinyl)-4-phenylphthalazine that could exhibit improved biological activity. Finally, there is a need for further research on the mechanism of action of 1-(4-butyryl-1-piperazinyl)-4-phenylphthalazine and its potential applications in various disease models.
Conclusion
In conclusion, 1-(4-butyryl-1-piperazinyl)-4-phenylphthalazine is a chemical compound that has been widely studied for its potential applications in scientific research. It exhibits a range of biochemical and physiological effects and has been found to modulate the activity of various ion channels and enzymes. While there are some limitations to working with 1-(4-butyryl-1-piperazinyl)-4-phenylphthalazine in lab experiments, there are many potential future directions for research on this compound.
Scientific Research Applications
1-(4-butyryl-1-piperazinyl)-4-phenylphthalazine has been widely studied for its potential applications in scientific research. It has been found to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial effects. 1-(4-butyryl-1-piperazinyl)-4-phenylphthalazine has also been shown to modulate the activity of various ion channels, including the TRPV1 channel and the NMDA receptor.
properties
IUPAC Name |
1-[4-(4-phenylphthalazin-1-yl)piperazin-1-yl]butan-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O/c1-2-8-20(27)25-13-15-26(16-14-25)22-19-12-7-6-11-18(19)21(23-24-22)17-9-4-3-5-10-17/h3-7,9-12H,2,8,13-16H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMNRORDFSGFGRV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)N1CCN(CC1)C2=NN=C(C3=CC=CC=C32)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201328637 |
Source
|
| Record name | 1-[4-(4-phenylphthalazin-1-yl)piperazin-1-yl]butan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201328637 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
360.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
44.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID49642318 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
701238-36-0 |
Source
|
| Record name | 1-[4-(4-phenylphthalazin-1-yl)piperazin-1-yl]butan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201328637 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{[3-cyano-4-(4-isopropylphenyl)-5-oxo-1,4,5,6,7,8-hexahydro-2-quinolinyl]thio}-N-cyclohexylacetamide](/img/structure/B4108341.png)
![4-(1-azepanyl)[1]benzofuro[3,2-d]pyrimidine hydrochloride](/img/structure/B4108344.png)
![2-amino-8'-methoxy-4',4',6'-trimethyl-2',5-dioxo-4'H,5H-spiro[pyrano[3,2-c]chromene-4,1'-pyrrolo[3,2,1-ij]quinoline]-3-carbonitrile](/img/structure/B4108345.png)
![17-(2,5-dioxo-1-pyrrolidinyl)-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione](/img/structure/B4108357.png)
![N-{1-[4-allyl-5-({2-[(2-methyl-4-nitrophenyl)amino]-2-oxoethyl}thio)-4H-1,2,4-triazol-3-yl]ethyl}benzamide](/img/structure/B4108361.png)
![3-[5-(2,3-dichlorophenyl)-2-furyl]-2-(4-nitrophenyl)acrylonitrile](/img/structure/B4108383.png)
![N-ethyl-N-({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)-3-(2-pyridinyl)propanamide](/img/structure/B4108387.png)
![1-[(benzylsulfonyl)acetyl]-4-(4-nitrophenyl)piperazine](/img/structure/B4108403.png)
![2-[4-(3-nitrophenyl)-1-oxo-2(1H)-phthalazinyl]-N-(tetrahydro-2-furanylmethyl)acetamide](/img/structure/B4108410.png)
![1-[3-(3-(3-chlorophenyl)-5-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-4-oxo-2-thioxo-1-imidazolidinyl)propyl]-4-piperidinecarboxamide](/img/structure/B4108412.png)
![3-({[5-(2-bromophenyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)-3,8,8-trimethyl-2,7-dioxaspiro[4.4]nonane-1,6-dione](/img/structure/B4108416.png)
